Cas no 137-44-0 (1H-Pyrazol-5(4H)-one)

• Product Name: 1H-Pyrazol-5(4H)-one
• CAS No: 137-44-0
• MF: C₃H₄N₂O
• MW: 84.07666015625
• MDL: MFCD03454067
• CID: 197145
• PubChem ID: 354335094
• Update Time: 2025-11-06

1H-Pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5(4H)-one
• 5-Pyrazolone
• 1,3,5PYRAZOLONE
• 3H-Pyrazol-3-one,2,4-dihydro-
• 1,4-dihydropyrazol-5-one
• 2,4-Dihydro-3H-pyrazol-3-one
• NSC 243823
• 2-Pyrazolin-5-one
• 2,4-Dihydro-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-
• 4H-Pyrazol-3-ol
• 4,5-dihydro-1H-pyrazol-5-one
• Pirazolone
• NSC243823
• PubChem23623
• ZRHUHDUEXWHZMA-UHFFFAOYSA-N
• RP18411
• 137-44-0
• AC-11517
• FT-0692805
• AMY11924
• DTXSID00311547
• SY211686
• NSC-243823
• MFCD00127223
• AKOS006274135
• W43TJN4CTB
• P2563
• CS-W004408
• 145091-85-6
• 2,4-dihydropyrazol-3-one

• MDL： MFCD03454067
• Inchi： 1S/C3H4N2O/c6-3-1-2-4-5-3/h2H,1H2,(H,5,6)
• InChI Key： ZRHUHDUEXWHZMA-UHFFFAOYSA-N
• SMILES： O=C1CC=NN1

Computed Properties

• Exact Mass: 84.03240
• Monoisotopic Mass: 84.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.8

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 143-144 ºC (0.3 Torr)
• Flash Point: °C
• Refractive Index: 1.63
• Solubility: Soluble (108 g/l) (25 º C),
• PSA: 41.46000
• LogP: -0.74350

1H-Pyrazol-5(4H)-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 1H-Pyrazol-5(4H)-one

Recent Advances in the Study of 1H-Pyrazol-5(4H)-one (CAS 137-44-0) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazol-5(4H)-one (CAS 137-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold is known for its ability to interact with various biological targets, making it a promising candidate for drug development. Recent studies have explored its role in modulating enzyme activity, receptor binding, and signaling pathways, highlighting its broad applicability in treating diseases such as cancer, inflammation, and infectious diseases.

One of the key areas of investigation has been the synthesis and optimization of 1H-Pyrazol-5(4H)-one derivatives to enhance their bioactivity and selectivity. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to design novel analogs with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that specific substitutions on the pyrazole ring could significantly increase the compound's affinity for kinase targets, thereby enhancing its anti-cancer efficacy.

In addition to its therapeutic potential, 1H-Pyrazol-5(4H)-one has also been investigated for its role in chemical biology as a tool compound. Its ability to form stable complexes with metal ions has been exploited in the development of fluorescent probes for imaging intracellular processes. A recent study in ACS Chemical Biology reported the use of 1H-Pyrazol-5(4H)-one-based probes to monitor reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

Despite these advancements, challenges remain in the clinical translation of 1H-Pyrazol-5(4H)-one derivatives. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound class. Overall, the ongoing research on 1H-Pyrazol-5(4H)-one (CAS 137-44-0) underscores its importance as a multifunctional scaffold in drug discovery and chemical biology.